Cas no 929-57-7 (Hexane, 1,6-diisocyano-)

• Product Name: Hexane, 1,6-diisocyano-
• CAS No: 929-57-7
• Molecular Formula: C₈H₁₂N₂
• Molecular Weight: 136.19428
• CID: 809766
• PubChem ID: 3391105

Hexane, 1,6-diisocyano- Properties

Names and Identifiers

• Hexane, 1,6-diisocyano-
• 1,6-DIISOCYANOHEXANE
• 1,6-Diisocyanohexan
• 1,6-di-isocyanohexane
• 1,6-hexane-diisocyanate
• hexa-1,6-diyl diisocyanide
• Hexamethylene diisocyanide
• Hexandiyldiisocyanid
• Hexane,1,6-diisocyano
• hexanediyl diisocyanide
• NS00042248
• 1,6-diisocyanhexane
• DTXSID001319064
• AKOS015959195
• SCHEMBL418760
• WJCPMQQLTJQIJK-UHFFFAOYSA-N
• 929-57-7

• InChIKey： WJCPMQQLTJQIJK-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H12N2/c1-9-7-5-3-4-6-8-10-2/h3-8H2
• SMILES： [C-]#[N+]CCCCCC[N+]#[C-]

Computed Properties

• Exact Mass: 136.10000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 5
• Monoisotopic Mass: 136.100048391g/mol
• Heavy Atom Count: 10
• Complexity: 135
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 8.7Ų

Experimental Properties

• LogP: 0.84680
• PSA: 0.00000
• Refractive Index: n20/D 1.443(lit.)
• Boiling Point: 101-103 °C0.5 mm Hg(lit.)
• Melting Point: 21-23 °C(lit.)
• Flash Point: 219 °F
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.899 g/mL at 25 °C(lit.)

Hexane, 1,6-diisocyano- Security Information

• RTECS：MO1530000
• WGK Germany：3
• Safety Term：6.1(b)
• Safety Instruction： S26; S36/37/39; S45
• Packing Group：III
• Risk Phrases：R23/24; R36
• Dangerous goods sign：
• Hazardous Material transportation number：UN 2810
• PackingGroup：III
• Risk Phrases： 23/24-36
• HazardClass：6.1(b)
• FLUKA BRAND F CODES：10-13-21

Hexane, 1,6-diisocyano- Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%